Cas no 704-15-4 (N-Glycylproline)

• Product Name: N-Glycylproline
• CAS No: 704-15-4
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• MDL: MFCD00020840
• CID: 563018
• PubChem ID: 87570335
• Update Time: 2025-11-02

N-Glycylproline Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2-Aminoacetyl)pyrrolidine-2-carboxylic acid
• Glycyl-L-proline
• Gly-Pro
• H-Gly-Pro-OH
• L-Proline, glycyl-
• N-Glycylproline
• NSC 97929
• Glycyl proline
• Glycylproline
• Glycyl-proline
• BJZ69WB3VD
• Gly-L-Pro
• (2S)-1-(2-aminoacetyl)pyrrolidine-2-carboxylic acid
• 1-(Aminoacetyl)proline
• Proline, 1-glycyl-, L-
• L-Proline, 1-glycyl- (9CI)
• Proline, 1-glycyl-, L- (8CI)
• Gly-L-Pro-OH
• (2S)-1-glycylproline
• GP-OH
• KZNQNBZM
• 704-15-4
• s6133
• 2F533D4C-20F0-4B6A-891A-3E2D5D51562C
• HY-W016887
• L-Proline, 1-glycyl-
• MFCD00020840
• J-521416
• KZNQNBZMBZJQJO-YFKPBYRVSA-N
• (S)-1-(2-Amino-acetyl)-pyrrolidine-2-carboxylic acid
• 1-glycyl-L-Proline
• (2S)-1-(aminoacetyl)pyrrolidine-2-carboxylic acid
• SCHEMBL155067
• Q27139057
• G0137
• NS00080078
• CHEBI:70744
• NSC-97929
• DS-16203
• AKOS010366353
• UNII-BJZ69WB3VD
• 1-GLYCYLPROLINE, L-
• AKOS015855091
• CS-W017603
• EINECS 211-880-2
• 1-(2-Amino-acetyl)-pyrrolidine-2-carboxylic acid
• CHEMBL80548
• BDBM50169189
• BP-31103
• DTXSID701016976
• N-Glycyl-L-proline

• MDL： MFCD00020840
• Inchi： 1S/C7H12N2O3/c8-4-6(10)9-3-1-2-5(9)7(11)12/h5H,1-4,8H2,(H,11,12)/t5-/m0/s1
• InChI Key： KZNQNBZMBZJQJO-YFKPBYRVSA-N
• SMILES： OC([C@@H]1CCCN1C(CN)=O)=O

Computed Properties

• Exact Mass: 172.08500
• Monoisotopic Mass: 172.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 83.6
• Surface Charge: 0

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.356±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 185 ºC
• Boiling Point: 411.3°C at 760 mmHg
• Refractive Index: -114 ° (C=4, H2O)
• Solubility: Soluble (260 g/l) (25 º C),
• Water Partition Coefficient: very faint turbidity
• PSA: 83.63000
• LogP: -0.34110
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined

N-Glycylproline Security Information

• Symbol:
• Signal Word：H319
• Hazard Statement： Xi
• Warning Statement： P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on N-Glycylproline

Comprehensive Overview of N-Glycylproline (CAS No. 704-15-4): Properties, Applications, and Research Insights

N-Glycylproline (CAS No. 704-15-4) is a dipeptide compound composed of glycine and proline, two naturally occurring amino acids. This molecule has garnered significant attention in biochemical and pharmaceutical research due to its unique structural properties and potential therapeutic applications. The Gly-Pro dipeptide is a substrate for enzymes like prolidase, which plays a critical role in collagen metabolism, making it relevant to studies on skin health, wound healing, and connective tissue disorders.

In recent years, the demand for peptide-based therapeutics has surged, driven by their high specificity and low toxicity. N-Glycylproline is often explored as a building block for more complex peptides or as a standalone bioactive molecule. Researchers are particularly interested in its potential to modulate oxidative stress and inflammation, aligning with current trends in anti-aging research and metabolic health. These areas are frequently searched in academic and healthcare forums, reflecting growing public interest in natural and synthetic compounds that support longevity and wellness.

The physicochemical properties of N-Glycylproline (CAS No. 704-15-4) include a molecular weight of 188.18 g/mol and a zwitterionic structure at physiological pH, enhancing its solubility in aqueous environments. This characteristic is crucial for its bioavailability and interaction with biological systems. Analytical techniques such as HPLC and mass spectrometry are commonly employed to quantify and purify this compound, ensuring its suitability for research and industrial applications.

One of the most searched questions related to N-Glycylproline is its role in gut health and microbiome modulation. Emerging studies suggest that dipeptides like Gly-Pro may influence gut barrier function and microbial composition, a hot topic in nutrition science. Additionally, its potential as a biomarker for certain diseases has sparked interest in diagnostic applications, further expanding its relevance in precision medicine.

From a commercial perspective, N-Glycylproline is utilized in the synthesis of cosmeceuticals and nutraceuticals, capitalizing on its collagen-stimulating properties. The compound's stability and compatibility with formulation excipients make it a preferred choice for skincare products targeting wrinkle reduction and skin elasticity. These applications resonate with consumers seeking science-backed ingredients, as evidenced by trending searches for "peptides in skincare" and "collagen-boosting compounds."

In conclusion, N-Glycylproline (CAS No. 704-15-4) represents a versatile and promising compound with multifaceted applications in biochemistry, medicine, and consumer health. Its alignment with contemporary research trends and consumer demands ensures continued exploration and innovation in its uses. For researchers and industry professionals, understanding its mechanisms and benefits is essential for leveraging its full potential.